Cas no 119229-64-0 (N-(3-Fluoro-4-pyridinyl)-3-methyl-N-propyl-1H-Indol-1-amine Hydrochloride)

• Product Name: N-(3-Fluoro-4-pyridinyl)-3-methyl-N-propyl-1H-Indol-1-amine Hydrochloride
• CAS No: 119229-64-0
• MF: C₁₇H₁₉ClFN₃
• MW: 319.804266214371
• CID: 204758
• PubChem ID: 9818503
• Update Time: 2025-06-08

N-(3-Fluoro-4-pyridinyl)-3-methyl-N-propyl-1H-Indol-1-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Indol-1-amine,N-(3-fluoro-4-pyridinyl)-3-methyl-N-propyl-, hydrochloride (1:1)
• N-(3-fluoropyridin-4-yl)-3-methyl-N-propylindol-1-amine,hydrochloride
• 1H-Indol-1-amine,N-(3-fluoro-4-pyridinyl)-3-methyl-N-propyl-, monohydrochloride (9CI)
• HP 184
• 119229-64-0 (HCl)
• UNII-NK9ZSB7Q1G
• hp184
• HP-184
• N-(3-fluoropyridin-4-yl)-3-methyl-N-propyl-1H-indol-1-amine hydrochloride
• N-(3-fluoropyridin-4-yl)-3-methyl-N-propylindol-1-amine;hydrochloride
• 119229-64-0
• N-(3-Fluoro-4-pyridinyl)-3-methyl-N-propyl-1H-Indol-1-amine Hydrochloride
• HP 184 monohydrochloride
• NK9ZSB7Q1G
• 1H-INDOL-1-AMINE, N-(3-FLUORO-4-PYRIDINYL)-3-METHYL-N-PROPYL-, HYDROCHLORIDE (1:1)
• 1H-Indol-1-amine, N-(3-fluoro-4-pyridinyl)-3-methyl-N-propyl-, monohydrochloride
• N-(3-Fluoro-4-pyridinyl)-3-methyl-N-propyl-1H-indol-1-amine
• SCHEMBL3855895
• AKOS040749016
• Nerispirdine hydrochloride
• Nerispirdine HCl

• Inchi： 1S/C17H18FN3.ClH/c1-3-10-20(17-8-9-19-11-15(17)18)21-12-13(2)14-6-4-5-7-16(14)21;/h4-9,11-12H,3,10H2,1-2H3;1H
• InChI Key： FYIIKHJFVLTAFI-UHFFFAOYSA-N
• SMILES： Cl.FC1C=NC=CC=1N(CCC)N1C=C(C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 319.1251535g/mol
• Monoisotopic Mass: 319.1251535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.1Ų

N-(3-Fluoro-4-pyridinyl)-3-methyl-N-propyl-1H-Indol-1-amine Hydrochloride Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on N-(3-Fluoro-4-pyridinyl)-3-methyl-N-propyl-1H-Indol-1-amine Hydrochloride

Comprehensive Overview of N-(3-Fluoro-4-pyridinyl)-3-methyl-N-propyl-1H-Indol-1-amine Hydrochloride (CAS No. 119229-64-0)

N-(3-Fluoro-4-pyridinyl)-3-methyl-N-propyl-1H-Indol-1-amine Hydrochloride (CAS No. 119229-64-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique indole and pyridine structural motifs, is often explored for its potential applications in drug discovery and development. The presence of a fluoro substituent on the pyridine ring enhances its reactivity and binding affinity, making it a valuable intermediate in medicinal chemistry.

In recent years, the demand for fluorinated heterocyclic compounds like N-(3-Fluoro-4-pyridinyl)-3-methyl-N-propyl-1H-Indol-1-amine Hydrochloride has surged due to their role in designing targeted therapies. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds widely used in oncology and autoimmune disease treatments. The compound's hydrochloride salt form improves its solubility, facilitating easier formulation in preclinical studies.

The synthesis of CAS No. 119229-64-0 involves multi-step organic reactions, including N-alkylation and nucleophilic substitution. Its molecular structure has been optimized for bioavailability and metabolic stability, key factors in drug development. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity and confirm its chemical identity.

From an industrial perspective, N-(3-Fluoro-4-pyridinyl)-3-methyl-N-propyl-1H-Indol-1-amine Hydrochloride is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring eco-friendly catalytic methods to produce such compounds with minimal waste. This aligns with the broader trend of green pharmaceuticals, a topic frequently searched in academic and industry circles.

Another hot topic linked to this compound is its potential in neuropharmacology. Preliminary studies suggest that derivatives of indole-amine structures may interact with serotonin receptors, opening avenues for treating neurological disorders. However, further in vivo and clinical trials are necessary to validate these hypotheses.

For those sourcing CAS No. 119229-64-0, quality control is paramount. Reputable suppliers provide certificates of analysis (CoA) and adhere to Good Manufacturing Practices (GMP). The compound is typically stored under inert conditions to maintain stability, as its fluoro and amine functional groups may degrade under prolonged exposure to moisture or light.

In summary, N-(3-Fluoro-4-pyridinyl)-3-methyl-N-propyl-1H-Indol-1-amine Hydrochloride represents a promising candidate in modern drug discovery. Its versatility, combined with the rising interest in fluorinated bioactive molecules, ensures its relevance in both academic and industrial research. As the scientific community continues to explore its applications, this compound may soon play a pivotal role in addressing unmet medical needs.